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Compound of Interest

Compound Name: 6-Hex, SE

Cat. No.: B15552929 Get Quote

For Immediate Release

This technical guide provides a comprehensive overview of 6-Hex, SE (6-carboxy-2',4,4',5',7,7'-

hexachlorofluorescein, succinimidyl ester), a widely used fluorescent dye in molecular biology

and drug development. This document is intended for researchers, scientists, and

professionals in the field, offering detailed information on its chemical structure, properties, and

applications, particularly in nucleic acid labeling.

Chemical Structure and Properties
6-Hex, SE is a chlorinated derivative of fluorescein, modified with a succinimidyl ester (SE)

functional group. This SE group allows for covalent attachment to primary and secondary

amines, making it an excellent tool for labeling biomolecules. The hexachloro-substitution

results in a narrower emission spectrum and increased photostability compared to fluorescein.

Below is a summary of the key chemical and physical properties of 6-Hex, SE.
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Property Value Reference

Chemical Name

6-carboxy-2',4,4',5',7,7'-

hexachlorofluorescein,

succinimidyl ester

[1][2][3][4]

Synonyms 6-HEX, NHS ester [1]

Molecular Formula C25H9Cl6NO9

Molecular Weight 680.06 g/mol

Appearance Orange solid

Excitation Maximum (λex) 533 nm

Emission Maximum (λem) 559 nm

Solubility Soluble in DMSO

Storage Conditions
Freeze (<-15 °C), protected

from light

Synthesis
The synthesis of 6-Hex, SE involves the conversion of the carboxylic acid form of 6-Hex (6-

carboxy-2',4,4',5',7,7'-hexachlorofluorescein) into its N-hydroxysuccinimide (NHS) ester. This is

a common method for creating amine-reactive compounds.

6-Hex (Carboxylic Acid)
(C21H7Cl6O7)

6-Hex, SE
(Succinimidyl Ester)

Activation

N-Hydroxysuccinimide (NHS) Carbodiimide (e.g., DCC, EDC)

Coupling Agent
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General synthesis of 6-Hex, SE.
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Mechanism of Action and Applications
The primary application of 6-Hex, SE is the fluorescent labeling of biomolecules, particularly

amine-modified oligonucleotides used in nucleic acid sequencing and quantitative PCR

(qPCR). The succinimidyl ester group reacts with primary amines on the target molecule to

form a stable amide bond.

6-Hex, SE

Fluorescently Labeled
Oligonucleotide

Covalent Bonding

Amine-modified
Oligonucleotide

DNA Sequencing / qPCR

Application
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Labeling workflow of 6-Hex, SE.

Experimental Protocol: Labeling of Amine-Modified
Oligonucleotides
This protocol provides a general guideline for the fluorescent labeling of amine-modified

oligonucleotides with 6-Hex, SE. Optimization may be required for specific applications.

Materials:

6-Hex, SE

Amine-modified oligonucleotide

Anhydrous Dimethylsulfoxide (DMSO)
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0.1 M Sodium bicarbonate buffer, pH 8.5

Size-exclusion chromatography column (e.g., Sephadex G-25)

Nuclease-free water

Procedure:

Prepare 6-Hex, SE Stock Solution: Dissolve 1 mg of 6-Hex, SE in 100 µL of anhydrous

DMSO to make a 10 mg/mL stock solution. This should be done immediately before use.

Prepare Oligonucleotide Solution: Dissolve the amine-modified oligonucleotide in 0.1 M

sodium bicarbonate buffer (pH 8.5) to a final concentration of 1-5 mg/mL.

Labeling Reaction:

To the oligonucleotide solution, add a 10-20 fold molar excess of the 6-Hex, SE stock

solution.

Vortex the mixture gently and incubate for 2-4 hours at room temperature in the dark.

Purification of Labeled Oligonucleotide:

Separate the labeled oligonucleotide from unreacted dye using a size-exclusion

chromatography column (e.g., Sephadex G-25) equilibrated with nuclease-free water.

Collect the fractions containing the labeled oligonucleotide, which will be visible as a

colored band that elutes first.

Quantification and Storage:

Determine the concentration and degree of labeling of the purified oligonucleotide using

UV-Vis spectrophotometry.

Store the labeled oligonucleotide at -20°C, protected from light.

Signaling Pathway Involvement
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6-Hex, SE is a synthetic fluorescent dye used as a labeling reagent. It is not known to be

involved in any biological signaling pathways. Its utility lies in its ability to covalently attach to

biomolecules, allowing for their detection and tracking in various experimental setups.

This guide provides essential information for the effective use of 6-Hex, SE in research and

development. For specific applications, further optimization of protocols is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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